Cas no 249604-78-2 (Quinoline,2-ethoxy-7-nitro-)

Quinoline,2-ethoxy-7-nitro- structure
Quinoline,2-ethoxy-7-nitro- structure
Product Name:Quinoline,2-ethoxy-7-nitro-
CAS No:249604-78-2
MF:C11H10N2O3
MW:218.20870256424
CID:246213
PubChem ID:45094505
Update Time:2025-04-19

Quinoline,2-ethoxy-7-nitro- Chemical and Physical Properties

Names and Identifiers

    • Quinoline,2-ethoxy-7-nitro-
    • 2-Ethoxy-7-nitroquinoline
    • DTXSID901309210
    • 249604-78-2
    • Quinoline, 2-ethoxy-7-nitro-
    • Inchi: 1S/C11H10N2O3/c1-2-16-11-6-4-8-3-5-9(13(14)15)7-10(8)12-11/h3-7H,2H2,1H3
    • InChI Key: MHCHYRPQPWBOSP-UHFFFAOYSA-N
    • SMILES: O(CC)C1=CC=C2C=CC(=CC2=N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 218.0692
  • Monoisotopic Mass: 218.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 67.9Ų

Experimental Properties

  • PSA: 65.26
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